7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C22H24N2O3/c1-23-14-7-12-22(21(23)26)13-15-24(16-22)20(25)18-10-5-6-11-19(18)27-17-8-3-2-4-9-17/h2-6,8-11H,7,12-16H2,1H3
• InChI Key: IBPHQAVYQONRRE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2(C1=O)CCN(C2)C(=O)C3=CC=CC=C3OC4=CC=CC=C4
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one is a chemical compound that belongs to the class of spirocyclic compounds. It has been studied for its potential use in scientific research applications due to its unique chemical structure and properties.5]decan-6-one.

Mechanism of Action

The mechanism of action of 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it has been suggested that it may act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It may also act by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments is its unique chemical structure and properties. It may have potential applications in the development of new drugs for the treatment of inflammatory and neurodegenerative diseases. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another direction is to study its potential use in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one has been reported in the literature. The synthesis involves the reaction of 2-phenoxybenzoic acid with 1,2-diaminocyclohexane in the presence of acetic anhydride and triethylamine. The product is then treated with methyl iodide to yield 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one.

Scientific Research Applications

7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one has been studied for its potential use in scientific research applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.